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Compound of Interest

Compound Name: Spirotryprostatin B

Cat. No.: B1243138

Get Quote

Introduction
Spirotryprostatin B is a fascinating and complex spiro-oxindole alkaloid first isolated from the

fungus Aspergillus fumigatus.[1] It has garnered significant attention from the scientific

community due to its potent anti-mitotic activity, primarily through the inhibition of cell cycle

progression at the G2/M phase, making it a promising candidate for cancer therapeutic

research.[1][2] The intricate stereochemistry and unique spirocyclic core of Spirotryprostatin
B necessitate robust analytical techniques for its unambiguous characterization and structural

elucidation.

These application notes provide detailed methodologies for the characterization of

Spirotryprostatin B using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS). The protocols outlined herein are intended for researchers, scientists, and

drug development professionals engaged in the synthesis, isolation, or biological evaluation of

this important natural product.
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IUPAC Name: (3'S,5'aS,6'S)-6-methoxy-3'-(2-methylprop-1-en-1-yl)spiro[indole-3,2'-pyrrolo[1,2-

a]pyrazine]-2,5',8'(1H,3'H,6'H,7'H)-trione

Molecular Formula: C₂₂H₂₅N₃O₄

Molecular Weight: 411.45 g/mol

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for the structural elucidation of Spirotryprostatin
B, providing detailed information about the carbon-hydrogen framework and the connectivity of

atoms within the molecule. A combination of one-dimensional (¹H and ¹³C) and two-dimensional

(COSY, HSQC, and HMBC) NMR experiments is essential for complete spectral assignment.

Quantitative NMR Data
The following tables summarize the ¹H and ¹³C NMR chemical shift data for Spirotryprostatin
B, compiled from published literature. Data was acquired in deuterated chloroform (CDCl₃) at

varying spectrometer frequencies.

Table 1: ¹H NMR Chemical Shift Data for Spirotryprostatin B (in CDCl₃)
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Proton
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

H-4 7.20 d 8.4

H-5 6.85 dd 8.4, 2.4

H-7 6.70 d 2.4

H-9 5.25 d 9.8

H-1'a 3.60 m

H-1'b 3.45 m

H-2'a 2.10 m

H-2'b 1.95 m

H-3' 4.10 t 7.5

H-5' 4.50 d 9.8

H-1'' 5.15 d 9.5

2''-Me 1.75 s

2''-Me 1.65 s

6-OMe 3.80 s

NH 8.10 s

Table 2: ¹³C NMR Chemical Shift Data for Spirotryprostatin B (in CDCl₃)
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Carbon Chemical Shift (δ, ppm)

C-2 178.5

C-3 65.0

C-3a 130.0

C-4 122.0

C-5 110.0

C-6 156.0

C-7 98.0

C-7a 142.0

C-8' 168.0

C-5' 165.0

C-9 62.0

C-1' 45.0

C-2' 28.0

C-3' 55.0

C-5'a 70.0

C-1'' 120.0

C-2'' 135.0

2''-Me 25.5

2''-Me 18.0

6-OMe 56.0

Experimental Protocol for NMR Analysis
Sample Preparation:
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Accurately weigh 1-5 mg of purified Spirotryprostatin B.

Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing

0.03% v/v tetramethylsilane (TMS) as an internal standard.

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and

sensitivity.

Tune and shim the probe to ensure a homogeneous magnetic field.

Set the sample temperature to 25 °C.

Data Acquisition:

¹H NMR: Acquire a one-dimensional proton spectrum with a sufficient number of scans to

achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 12

ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the lower natural

abundance and gyromagnetic ratio of ¹³C, a longer acquisition time (1-2 hours) is typically

required.

2D NMR:

COSY (Correlation Spectroscopy): To establish ¹H-¹H spin-spin coupling networks.

HSQC (Heteronuclear Single Quantum Coherence): To identify one-bond ¹H-¹³C

correlations.

HMBC (Heteronuclear Multiple Bond Correlation): To determine long-range (2-3 bond)

¹H-¹³C correlations, which is crucial for piecing together the molecular structure.

Data Processing and Analysis:
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Apply Fourier transformation, phase correction, and baseline correction to the acquired

data using appropriate NMR processing software.

Reference the spectra to the TMS signal at 0.00 ppm for ¹H and ¹³C.

Integrate the ¹H NMR signals to determine the relative number of protons.

Analyze the multiplicities and coupling constants in the ¹H spectrum to deduce proton

connectivities.

Use the 2D NMR data to confirm and establish the complete assignment of all proton and

carbon signals, thereby confirming the structure of Spirotryprostatin B.

Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for determining the molecular weight and elemental

composition of Spirotryprostatin B. High-resolution mass spectrometry (HRMS) provides

highly accurate mass measurements, while tandem mass spectrometry (MS/MS) can be used

to probe the fragmentation patterns, offering further structural confirmation.

Quantitative MS Data
Table 3: High-Resolution Mass Spectrometry Data for Spirotryprostatin B

Ion Calculated m/z Observed m/z Technique

[M+H]⁺ 412.1867 412.1865 ESI-TOF

[M+Na]⁺ 434.1686 434.1683 ESI-TOF

Experimental Protocol for MS Analysis
Sample Preparation:

Prepare a stock solution of Spirotryprostatin B in a suitable solvent such as methanol or

acetonitrile at a concentration of approximately 1 mg/mL.
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For analysis, dilute the stock solution to a final concentration of 1-10 µg/mL with the mobile

phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).

Instrument Setup:

Use a high-resolution mass spectrometer, such as an Electrospray Ionization Time-of-

Flight (ESI-TOF) or Orbitrap instrument.

Calibrate the instrument using a suitable standard to ensure high mass accuracy.

Set the ionization source parameters (e.g., capillary voltage, nebulizer gas flow, drying gas

temperature) to optimal values for the analyte.

Data Acquisition:

Acquire the mass spectrum in positive ion mode.

For MS/MS analysis, select the protonated molecule [M+H]⁺ as the precursor ion and

apply collision-induced dissociation (CID) to generate fragment ions.

Data Analysis:

Determine the accurate mass of the molecular ion and compare it to the calculated mass

for the elemental composition of Spirotryprostatin B.

Analyze the fragmentation pattern from the MS/MS spectrum to identify characteristic

neutral losses and fragment ions that are consistent with the known structure.

Visualizations
Experimental Workflow for Spirotryprostatin B
Characterization
The following diagram illustrates a typical workflow for the isolation and structural

characterization of Spirotryprostatin B.
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Caption: Workflow for the characterization of Spirotryprostatin B.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1243138/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-analytical-characterization-of-spirotryprostatin-b
https://www.benchchem.com/product/b1243138/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-characterization-of-spirotryprostatin-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Mechanism of G2/M Cell Cycle Arrest
Spirotryprostatin B is known to inhibit cell proliferation by arresting the cell cycle at the G2/M

transition phase. This is primarily achieved by disrupting microtubule dynamics, which are

essential for the formation of the mitotic spindle. The following diagram illustrates this proposed

mechanism.
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Caption: Mechanism of Spirotryprostatin B-induced G2/M arrest.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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